3-Cyclobutyl-5-fluoro-1H-indole

• IUPAC Name: 3-cyclobutyl-5-fluoro-1H-indole
• InChI: InChI=1S/C12H12FN/c13-9-4-5-12-10(6-9)11(7-14-12)8-2-1-3-8/h4-8,14H,1-3H2
• InChI Key: HPKSQOVVWPRNGI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=CNC3=C2C=C(C=C3)F
• Molecular Formula: C12H12FN
• Molecular Weight: 189.23 g/mol

Description

3-Cyclobutyl-5-fluoro-1H-indole is an indole derivative compound. It has a molecular formula of C12H12FN and an average mass of 189.229 Da.

Molecular Structure Analysis

The molecular structure of 3-Cyclobutyl-5-fluoro-1H-indole consists of a cyclobutyl group attached to the 3-position of the indole ring and a fluorine atom attached to the 5-position.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral properties of indole derivatives. For instance:
  • .
  • .
  • Substituted indole NPIMA effectively destroyed persister cells of E. coli, P. aeruginosa, and S. .

Multicomponent Reactions

• Indole has been utilized in multicomponent reactions for synthesizing various heterocyclic compounds. Recent applications include:
  • .

Future Directions

Indole derivatives, including 3-Cyclobutyl-5-fluoro-1H-indole, have diverse biological activities and hold immense potential for future therapeutic applications. They are of interest to researchers due to their broad-spectrum biological activities and their potential to be explored for newer therapeutic possibilities.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which include 3-cyclobutyl-5-fluoro-1h-indole, bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets in a way that influences a variety of biological activities . The exact changes resulting from these interactions would depend on the specific target and the biological context.

Biochemical Pathways

Given the broad spectrum of biological activities associated with indole derivatives, it can be inferred that multiple pathways could be affected . The downstream effects would likely vary based on the specific pathway and biological context.

Result of Action

Given the wide range of biological activities associated with indole derivatives, it can be inferred that the compound could have diverse molecular and cellular effects .